Cas no 1807099-52-0 (2-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile
• CAS No: 1807099-52-0
• MF: C₉H₆BrF₂IN₂
• MW: 386.962620258331
• CID: 4893465
• Update Time: 2025-10-28

2-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile

• Inchi： 1S/C9H6BrF2IN2/c10-4-7-5(1-2-14)3-6(8(11)12)9(13)15-7/h3,8H,1,4H2
• InChI Key： MLIQCSLNPZWKTQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(CC#N)C(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile

Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No. 1807099-52-0)

2-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No. 1807099-52-0) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a pyridine core substituted with a bromomethyl group, a difluoromethyl group, an iodine atom, and an acetonitrile moiety, make it a valuable intermediate for synthesizing a wide range of biologically active molecules.

The compound's molecular structure imparts distinct reactivity patterns that are exploited in medicinal chemistry for the development of novel therapeutic agents. The presence of the bromomethyl group (–CH₂Br) allows for facile nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and thiols. This reactivity is particularly useful in constructing complex scaffolds through cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings.

Additionally, the difluoromethyl group (–CF₂) is a well-known pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug candidates. Its incorporation into bioactive molecules often leads to improved pharmacokinetic profiles and increased efficacy. The iodine atom at the 6-position of the pyridine ring serves as another handle for further functionalization via palladium-catalyzed reactions, including halogen exchange and aryl cross-coupling processes.

The acetonitrile substituent (–CN) not only contributes to the overall solubility and electronic properties of the molecule but also provides a site for further derivatization through nucleophilic addition or condensation reactions. These structural attributes collectively make 2-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile a cornerstone intermediate in synthetic organic chemistry and drug discovery.

In recent years, this compound has been extensively studied for its potential in developing novel small-molecule inhibitors targeting various diseases. For instance, researchers have leveraged its reactivity to synthesize kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The pyridine scaffold is particularly prominent in kinase inhibition due to its ability to mimic ATP binding pockets in protein active sites.

One notable application of 2-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile is in the synthesis of small-molecule modulators of G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate cellular responses to external stimuli, making them attractive targets for therapeutic intervention. The compound's structural features allow for precise tuning of binding interactions with GPCR ligands, leading to the development of potent and selective drugs with minimal off-target effects.

Moreover, agrochemical researchers have utilized this intermediate to design novel pesticides and herbicides. The combination of halogenated pyridines with acetonitrile derivatives has proven effective in disrupting enzymatic pathways in pests while maintaining environmental safety. The difluoromethyl group plays a critical role in enhancing the bioactivity and persistence of these agrochemicals.

The synthesis of 2-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation at specific positions, introduction of the bromomethyl group via lithiation followed by bromination, and subsequent functionalization with difluoromethylation reagents. The iodination step is often achieved using iodinating agents such as N-Iodosuccinimide (NIS), which selectively introduces iodine at the desired position.

The compound's handling requires standard laboratory precautions due to its reactivity with nucleophiles and reducing agents. Solvent selection is critical; polar aprotic solvents like dimethylformamide (DMF) or acetonitrile are commonly used due to their ability to dissolve both organic substrates and reactive intermediates effectively.

Recent advances in flow chemistry have enabled more efficient and scalable synthesis of 2-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile, reducing reaction times and improving yields while minimizing waste generation. Continuous flow systems also enhance reproducibility and consistency, which are essential for industrial applications.

In conclusion,2-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No. 1807099-52-0) remains a cornerstone compound in synthetic chemistry with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features enable diverse functionalization strategies, making it indispensable for drug discovery efforts aimed at addressing unmet medical needs.